Cas no 38114-47-5 ((3aR,4S,6S,6aS,9aS,9bS)-3-(acetyloxy)-6-hydroxy-3,6,9-trimethyl-2-oxo-2,3,3a,4,5,6,6a,7,9a,9b-decahydroazuleno[4,5-b]furan-4-yl (2Z)-2-methylbut-2-enoate)

(3aR,4S,6S,6aS,9aS,9bS)-3-(acetyloxy)-6-hydroxy-3,6,9-trimethyl-2-oxo-2,3,3a,4,5,6,6a,7,9a,9b-decahydroazuleno[4,5-b]furan-4-yl (2Z)-2-methylbut-2-enoate Properties

Names and Identifiers

• (3aR,4S,6S,6aS,9aS,9bS)-3-(acetyloxy)-6-hydroxy-3,6,9-trimethyl-2-oxo-2,3,3a,4,5,6,6a,7,9a,9b-decahydroazuleno[4,5-b]furan-4-yl (2Z)-2-methylbut-2-enoate
• (3S)-3β-(Acetyloxy)-4β-(angeloyloxy)-3aβ,4,5,6,6aα,7,9aα,9bβ-octahydro-6α-hydroxy-3,6,9-trimethylazuleno[4,5-b]furan-2(3H)-one
• Isomontanolide
• Q27106993
• C09486
• [(3S,3aR,4S,6S,6aS,9aS,9bS)-3-acetyloxy-6-hydroxy-3,6,9-trimethyl-2-oxo-4,5,6a,7,9a,9b-hexahydro-3aH-azuleno[4,5-b]furan-4-yl] (Z)-2-methylbut-2-enoate
• CHEBI:6029
• DTXSID301317281
• 38114-47-5
• 8-angeloyloxy-11-acetoxy-10-hydroxy-6H,7H-guaian-3-en-12,6-olide
• +Expand

• InChIKey： LCVDISRHEKGNOL-TVCRMXSMSA-N
• Inchi： InChI=1S/C22H30O7/c1-7-11(2)19(24)27-15-10-21(5,26)14-9-8-12(3)16(14)18-17(15)22(6,20(25)28-18)29-13(4)23/h7-8,14-18,26H,9-10H2,1-6H3/b11-7-/t14-,15-,16+,17+,18-,21-,22-/m0/s1
• SMILES： CC=C(C)C(=O)OC1CC(C2CC=C(C2C3C1C(C(=O)O3)(C)OC(=O)C)C)(C)O

Computed Properties

• Exact Mass: 406.1992
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 5
• Monoisotopic Mass: 406.19915329g/mol
• Heavy Atom Count: 29
• Complexity: 797
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 99.1Ų

Experimental Properties

• PSA: 99.13

Related Categories

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